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Compound of Interest

Compound Name: beta-Ionol

Cat. No.: B3421568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and comprehensive studies on the thermal stability and degradation profile of

pure beta-ionol are limited in publicly available scientific literature. This guide provides a

summary of the most relevant available data, including the thermal behavior of a closely related

compound, β-ionol-β-D-glucoside, and the degradation of the structurally similar compound, β-

ionone, under various conditions. The information presented herein should be considered in

this context, highlighting a need for further research in this area.

Introduction to β-Ionol
Beta-ionol is a naturally occurring sesquiterpenoid and a fragrance ingredient with a floral

scent.[1][2] It is found in various plants, including passion fruit and star fruit.[3] Structurally, it is

an alcohol derivative of β-ionone. Its chemical and physical properties are foundational to

understanding its stability.

Physicochemical Properties of β-Ionol
A compilation of the key physicochemical properties of β-ionol is presented in Table 1. These

parameters are crucial for predicting its behavior under thermal stress.

Table 1: Physicochemical Properties of β-Ionol
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Property Value Reference

Molecular Formula C₁₃H₂₂O [4]

Molecular Weight 194.31 g/mol [4]

Boiling Point 107 °C @ 3 mm Hg [1][5]

Flash Point 93.33 °C (200 °F) TCC [6]

Density 0.92300 to 0.93000 @ 25 °C [6]

Refractive Index 1.49600 to 1.50200 @ 20 °C [6]

Appearance Clear, colorless liquid [1]

Solubility Soluble in organic solvents [4]

Thermal Degradation Profile
Direct thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data for

pure β-ionol is not readily available in the reviewed literature. However, insights into its thermal

lability can be gleaned from studies on its glycosidic form, β-ionol-β-D-glucoside.

A study on the synthesis and thermal degradation of β-ionol-β-D-glucoside revealed that the

glucoside bond breaks at approximately 160 °C.[7] Upon further heating, β-ionol is released

and subsequently pyrolyzed into several aromatic compounds. This indicates that while β-ionol

itself is a product of thermal degradation of its glucoside, it will also degrade at higher

temperatures.

The pyrolysis of β-ionol-β-D-glucoside and the subsequent degradation of the released β-ionol

yield a variety of aromatic compounds. The identified degradation products are summarized in

Table 2.

Table 2: Pyrolysis Products of β-Ionol-β-D-glucoside
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Degradation Product

Megastigmatriene

β-Ionol

β-Ionone

Dihydroactinidiolide

Dihydroisophorone

Isophorone

3-Oxo-β-ionol

Source:[7]

Degradation of Structurally Related Compounds: β-
Ionone
Studies on the degradation of β-ionone, a ketone analogue of β-ionol, can provide valuable

insights into potential degradation pathways, although the conditions are not purely thermal.

Research on the UV photolysis and UV/chlorination of β-ionone has shown that it degrades

more rapidly than the related compound β-cyclocitral due to the double bond in its alkyl carbon

chain.[8][9]

The degradation of β-ionone under these conditions proceeds via UV-induced isomerization,

reactions with hydroxyl radicals, and bond scission.[8][9] The methyl ketone group was

identified as a primary site for chloroform production during UV-chlorination.[8] While these are

not thermal degradation pathways, they highlight the reactive sites within the molecule that

could also be susceptible to thermal decomposition.

Experimental Protocols
Detailed experimental protocols for the thermal analysis of pure β-ionol are not available in the

cited literature. However, a general workflow for assessing the thermal stability of a volatile

organic compound like β-ionol is proposed in the following diagram. This workflow represents a

standard approach that could be adopted for future studies on β-ionol.
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General Experimental Workflow for Thermal Stability Analysis

Sample Preparation

Data Analysis

Procure high-purity β-Ionol

Thermogravimetric Analysis (TGA)
(e.g., 10°C/min under N2)

Analyze mass loss vs. temperature

Differential Scanning Calorimetry (DSC)
(e.g., 10°C/min under N2)

Analyze heat flow vs. temperature

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS)

Identify volatile degradation products

Determine onset of degradation (TGA) Identify thermal transitions (DSC) Characterize degradation products (Py-GC/MS)

Kinetic analysis (e.g., model-free methods)

Click to download full resolution via product page

Caption: A generalized workflow for investigating the thermal stability of β-ionol.

Conclusion and Future Directions
The available data suggests that while β-ionol is stable enough to be a product of the thermal

degradation of its glucoside at around 160 °C, it will degrade at higher temperatures to form

various aromatic compounds.[7] The lack of direct studies on the thermal stability of pure β-

ionol represents a significant knowledge gap.

For a comprehensive understanding, future research should focus on:

Thermogravimetric Analysis (TGA): To determine the onset of decomposition and the

degradation profile as a function of temperature.
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Differential Scanning Calorimetry (DSC): To identify phase transitions and thermal events.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS): For a detailed identification

of the thermal degradation products of pure β-ionol.

Kinetic Studies: To determine the degradation kinetics and activation energy, which are

crucial for predicting its shelf-life and stability under various thermal conditions.

Such studies would provide invaluable data for researchers, scientists, and drug development

professionals working with β-ionol, enabling better control over its stability in various

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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